Cas no 57093-19-3 (L-Arginine,5-oxo-L-prolyl- (9CI))

L-Arginine,5-oxo-L-prolyl- (9CI) structure
57093-19-3 structure
Product Name:L-Arginine,5-oxo-L-prolyl- (9CI)
CAS No:57093-19-3
MF:C11H19N5O4
MW:285.299661874771
CID:369301
PubChem ID:171565
Update Time:2025-04-19

L-Arginine,5-oxo-L-prolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Arginine,5-oxo-L-prolyl- (9CI)
    • (2S)-5-(diaminomethylideneamino)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoic acid
    • arginylpyroglutamate
    • 57093-19-3
    • L-Arginine, N2-(5-oxo-L-prolyl)-
    • DTXSID60205711
    • Arg-pglu
    • Inchi: 1S/C11H19N5O4/c12-11(13)14-5-1-2-7(10(19)20)16-9(18)6-3-4-8(17)15-6/h6-7H,1-5H2,(H,15,17)(H,16,18)(H,19,20)(H4,12,13,14)/t6-,7-/m0/s1
    • InChI Key: LZXDAAFZBSZISC-BQBZGAKWSA-N
    • SMILES: O=C([C@@H]1CCC(N1)=O)N[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

  • Exact Mass: 285.14387
  • Monoisotopic Mass: 285.143704
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 160
  • XLogP3: -2.2

Experimental Properties

  • Density: 1.6
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.677
  • PSA: 159.9
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